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Compound of Interest

Compound Name: Acetylcholine lodide

Cat. No.: B1664341

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Acetylcholine lodide
(CAS 2260-50-6), a crucial neurotransmitter and research compound. This document details its
physicochemical properties, biological functions, and established experimental protocols,
offering a valuable resource for those in neuroscience research and drug development.

Physicochemical Properties

Acetylcholine iodide is the iodide salt of acetylcholine, a quaternary ammonium cation. It is a
white, crystalline powder that is sensitive to light and hygroscopic.
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Property Value Reference
CAS Number 2260-50-6 [1]
Molecular Formula C7H16INO2 [1]
Molecular Weight 273.11 g/mol [1]
Melting Point 161-164 °C [2]

- Soluble in water and DMSO.
Solubility _ [3]
Insoluble in ethanol.

ACh iodide, (2-
Synonyms Acetoxyethyl)trimethylammoni [3]
um iodide

Biological Role and Applications

Acetylcholine is a primary neurotransmitter in the central and peripheral nervous systems,
playing a vital role in muscle contraction, memory, and autonomic nervous system function.
Acetylcholine iodide serves as a stable and readily available source of acetylcholine for in
vitro and in vivo studies.

Its primary applications in research include:

e Muscarinic and Nicotinic Receptor Agonist: Used to stimulate and characterize cholinergic
receptors.

o Substrate for Acetylcholinesterase (AChE): A key reagent in assays to measure the activity
of AChE, the enzyme that degrades acetylcholine.

 Investigating Cholinergic Signaling: Employed in studies of synaptic transmission, neuronal
excitability, and the physiological effects of cholinergic system activation.

Cholinergic Signaling Pathways

Acetylcholine exerts its effects by binding to two main types of receptors: nicotinic and
muscarinic receptors.
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Nicotinic Acetylcholine Receptor (nAChR) Signaling

Nicotinic receptors are ligand-gated ion channels. Upon acetylcholine binding, they undergo a
conformational change that opens the channel, allowing the influx of cations, primarily Na* and
Ca?*. This leads to depolarization of the cell membrane and the initiation of a nerve impulse or

muscle contraction.

Activates

Acetylcholine lodide Na*/Ca?* Influx

Nicotinic Receptor (NAChR)
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Start: Choline lodide & Acetic Anhydride

Reaction in Glacial Acetic Acid
(Reflux, 2-3h)

Precipitation with Diethyl Ether

Vacuum Filtration
(Collect Crude Product)

Recrystallization from Hot Ethanol

Vacuum Filtration
(Collect Purified Crystals)

Drying under Vacuum

End: Purified Acetylcholine lodide

Prepare Reagents

(ACh lodide, DTNB, Buffer)

Set up 96-well Plate
(Buffer, AChE sample, DTNB)

Initiate Reaction
(Add ACh lodide)

Measure Absorbance at 412 nm
(Kinetic Read)

Analyze Data
(Calculate AAbs/min)

Determine AChE Activity
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Plate Cells Expressing mAChRs

Load Cells with Calcium-sensitive Dye

Measure Baseline Fluorescence

Stimulate with Acetylcholine lodide

Record Fluorescence Change Over Time

Analyze Dose-Response Relationship

Excise and Evert Intestinal Segment

Prepare Everted Sac
(Fill with Serosal Fluid)

Incubate Sac in Mucosal Fluid
(with Acetylcholine lodide)

Collect Serosal and Mucosal Samples

Analyze lon Concentrations

Calculate lon Transport Rate
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Mount Intestinal Epithelium in Ussing Chamber

Equilibrate Tissue and Establish Baseline Isc

Add Acetylcholine lodide to Serosal Side

Record Change in Short-Circuit Current (Isc)

Analyze Chloride Secretion Response

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1664341#acetylcholine-iodide-cas-
number-2260-50-6-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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